Cas no 53369-76-9 (2-(Dimethylamino)methylbenzonitrile)

• Product Name: 2-(Dimethylamino)methylbenzonitrile
• CAS No: 53369-76-9
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• MDL: MFCD07324818
• CID: 867918
• PubChem ID: 4962636
• Update Time: 2025-04-19

2-(Dimethylamino)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(DIMETHYLAMINO)METHYL]BENZONITRILE
• 2-(dimethylaminomethyl)benzonitrile
• 2-dimethylaminomethyl-5-methoxyphenol
• N,N-Dimethyl-2-cyan-benzylamin
• o-dimethylaminomethylbenzonitrile
• o-Dimetylaminomethyl-benzonitril
• Phenol,2-[(dimethylamino)methyl]-5-methoxy
• XH1105
• MFCD07324818
• 2-((Dimethylamino)methyl)benzonitrile
• LCBWEMRQKBKAEN-UHFFFAOYSA-N
• AKOS000198248
• CS-0161687
• Z54750475
• EN300-13765
• HMS1746K19
• 53369-76-9
• SCHEMBL151809
• SB76672
• BS-17025
• D83847
• 2-(Dimethylamino)methylbenzonitrile

• MDL： MFCD07324818
• Inchi： 1S/C10H12N2/c1-12(2)8-10-6-4-3-5-9(10)7-11/h3-6H,8H2,1-2H3
• InChI Key： LCBWEMRQKBKAEN-UHFFFAOYSA-N
• SMILES： N(C)(C)CC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 160.10000
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03000
• LogP: 1.61988

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines